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Compound of Interest

Compound Name: (R)-2-aminodec-9-enoic acid
Cat. No.: B14772561
Get Quote
\ J

Application Note: Engineering Hydrocarbon-Stapled Peptide Probes using (R)-2-aminodec-9-
enoic acid

Executive Summary

(R)-2-aminodec-9-enoic acid (often abbreviated as (R)-Ag10 or the nor-methylated analog of

) is a critical non-canonical amino acid (NCAA) used in the synthesis of hydrocarbon-stapled
peptides. By incorporating this olefinic residue into peptide sequences, researchers can
perform Ring-Closing Metathesis (RCM) to generate macrocyclic "staples.” These staples lock
peptides into bioactive

-helical conformations, significantly enhancing their proteolytic stability, cell permeability, and
binding affinity for difficult targets such as intracellular protein-protein interactions (PPIs).

This guide details the protocol for utilizing (R)-2-aminodec-9-enoic acid to construct i, i+7
stapled peptide probes, a configuration optimized for spanning two turns of an

-helix.

Scientific Rationale & Mechanism
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The Stapling Principle

Linear peptides often suffer from entropic penalties upon binding and rapid degradation by
proteases. "Stapling" overcomes these limitations by covalently linking side chains.

» Role of (R)-2-aminodec-9-enoic acid: It provides an 8-carbon side chain with a terminal
alkene.

o Stereochemistry: The (R)-configuration is essential for i, i+7 stapling. To match the screw
sense of a right-handed

-helix, an (R)-configured residue at position
must be paired with an (S)-configured residue (typically (S)-pentenylalanine,

) at position

e Nor-methylated vs.

-Methylated: While standard stapling uses
-methyl-substituted amino acids (e.qg.,
) to promote helicity via the Thorpe-Ingold effect, (R)-2-aminodec-9-enoic acid (lacking the

-methyl) is a versatile alternative. It is less sterically hindered during coupling and
metathesis, making it valuable for difficult sequences or scanning mutagenesis.

Mechanism of Action

¢ Incorporation: The Fmoc-protected NCAA is introduced via Solid Phase Peptide Synthesis
(SPPS).

¢ Metathesis: A Ruthenium-based catalyst (Grubbs) drives the RCM between the alkene of
(R)-2-aminodec-9-enoic acid (

) and its partner (

).
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» Result: A cross-linked peptide probe capable of interrogating PPIs with high specificity.

Visualization: Stapling Logic & Workflow

The following diagrams illustrate the stereochemical logic and the experimental workflow.
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Figure 1: Mechanistic assembly of an i, i+7 stapled peptide using (R)-2-aminodec-9-enoic
acid and an S5 partner.

Detailed Protocol: Synthesis of Stapled Probes
Reagents & Materials
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Component Specification Purpose

The olefinic building block
Fmoc-(R)-2-aminodec-9-enoic (Position

NCAA _
acid
)-[LI213][4115]
Fmoc-(S)-2-(4- . -
) The stapling partner (Position
Partner NCAA pentenyl)alanine (
).
)
] ) ] Solid support for C-terminal
Resin Rink Amide MBHA ]
amides.
Promotes Ring-Closing
Catalyst Grubbs Catalyst (1st Gen) ]
Metathesis.
) Solvent for RCM (promotes
Solvent 1,2-Dichloroethane (DCE) _ _ _
helix aggregation/folding).
) Standard high-efficiency
Coupling HATU / DIEA

coupling reagents.

Step-by-Step Methodology

Step 1: Sequence Design Identify the interface of your target protein. Replace residues on the
non-interacting face of the putative helix with the stapling amino acids.

e Position
: (R)-2-aminodec-9-enoic acid.[1]
e Position

. (S)-pentenylalanine (
).

» Note: Ensure these positions are solvent-exposed to avoid disrupting the binding interface.

Step 2: Solid Phase Peptide Synthesis (SPPS)
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e Resin Swelling: Swell Rink Amide resin in DMF for 30 min.
e Deprotection: Remove Fmoc using 20% Piperidine in DMF (
min).
o Coupling (Standard AAs): Use 5 eq. Amino Acid, 5 eq. HBTU, 10 eq. DIEA.
e Coupling (NCAAS):
o For (R)-2-aminodec-9-enoic acid: Use 3 eq. AA, 3 eq. HATU, 6 eq. DIEA.

o Crucial: Extend coupling time to 2 hours to account for steric bulk (even without the
methyl, the long chain adds bulk).

o Monitor completion via Kaiser test.

Step 3: On-Resin Ring-Closing Metathesis (RCM) Perform this step BEFORE final N-terminal
deprotection and cleavage.

e Wash: Wash resin with DCM (

) and then anhydrous DCE (
) to remove traces of DMF/amines (amines poison the catalyst).

o Catalyst Solution: Dissolve Grubbs Catalyst (1st Gen) in degassed, anhydrous DCE (10 mM
concentration).

o Reaction: Add catalyst solution to the resin.
o Agitate gently under

for 2 hours at Room Temperature.

o Optimization: For difficult sequences, perform the reaction at

or use Grubbs Il catalyst (though Grubbs | is often preferred for forming the specific E/Z
isomer mix in helices).
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o Repeat: Drain and repeat the catalyst treatment once to ensure high conversion (>95%).
e Wash: Wash extensively with DCE, then DCM, then DMF to remove Ruthenium residues.

o Tip: Awash with DMSO or imidazole in DMF can help chelate and remove residual
Ruthenium.

Step 4: Cleavage and Purification

Final Deprotection: Remove N-terminal Fmoc (if present).

Cleavage: Treat resin with TFA/TIS/Water (95:2.5:2.5) for 2-3 hours.

Precipitation: Precipitate in cold diethyl ether.

Purification: Purify via RP-HPLC (C18 column). The stapled peptide typically elutes later than
the linear precursor due to increased hydrophobicity.

Validation & Quality Control

Every synthesized probe must undergo a "Self-Validating" QC process.

Assay Method Success Criteria

Mass shift of -28 Da (loss of
Mass Spectrometry ESI-MS or MALDI-TOF ethylene,

) compared to linear precursor.

Double minima at 208 nm and
222 nm. Increased MRE

Circular Dichroism (CD) Far-UV CD (190-250 nm) . o
(Mean Residue Ellipticity) at
222 nm vs linear control.
Stapled probe should show

Proteolytic Stability Trypsin/Chymotrypsin digest significantly longer half-life (

) than linear analog.
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Workflow Visualization

Synthesis Phase

Design: i, i+7 Placement

SPPS: Incorporate (R)-Ag10 & S5

RCM: Grubbs Catalyst (DCE)

Validation Phase

Cleavage & HPLC Purification

QC: MS (-28 Da) & CD (Helicity)

Click to download full resolution via product page
Figure 2: Operational workflow for generating stapled peptide probes.

Troubleshooting & Expert Insights

¢ Incomplete RCM: If Mass Spec shows the linear mass, the peptide may be aggregated on
the resin.

o Solution: Use LiCl in the coupling steps to disrupt aggregation, or perform RCM at
elevated temperature (

) using Grubbs Il catalyst.
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o Stereochemical Mismatch: Ensure you are using (R)-2-aminodec-9-enoic acid at position

and (S)-pentenylalanine at
. Swapping these (e.g., using S at
) will result in a staple that clashes with the helix backbone, destabilizing the probe.

e Solubility: Stapled peptides are hydrophobic. If the probe precipitates in agueous buffers,
add a solubilizing tag (e.g., PEG or Poly-Lysine) at the N-terminus (outside the binding
interface).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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